N-[2-(diethylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide

• IUPAC Name: N-[2-(diethylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C17H22F6N2O3/c1-3-25(4-2)8-7-24-15(26)13-9-12(27-10-16(18,19)20)5-6-14(13)28-11-17(21,22)23/h5-6,9H,3-4,7-8,10-11H2,1-2H3,(H,24,26)
• InChI Key: DLSXPQSOSVXFFC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C17H22F6N2O3
• Molecular Weight: 416.36 g/mol

Description

N-[2-(diethylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide, commonly known as BTF-1, is a chemical compound used in scientific research. It belongs to the class of carboxamide compounds and is widely used in various fields of research due to its unique properties.

Scientific Research Applications

Antiarrhythmic Activities

N-[2-(Diethylamino)ethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide has been studied for its potential as an antiarrhythmic agent. Benzamides with trifluoroethoxy ring substituents, including compounds derived from 2,5-bis(2,2,2-trifluoroethoxy)benzamide, have been shown to possess oral antiarrhythmic activity in mice. The structural variations in the heterocyclic ring significantly influence the antiarrhythmic activity. The compound flecainide acetate, which is a derivative of this class, was extensively studied and selected for clinical trials as an antiarrhythmic (Banitt et al., 1977).

Melanoma Cytotoxicity

Research has demonstrated that radioiodinated N-(2-(diethylamino)ethyl)benzamides selectively target melanotic melanoma and are used in nuclear medicine for scintigraphic imaging. Derivatives of this compound conjugated with alkylating cytostatics have been synthesized and tested for targeted drug delivery in melanoma therapy. These derivatives have shown increased cytotoxicity against melanoma cells compared to parent compounds, supporting the concept of selective in vivo delivery of cytostatics in melanoma cells (Wolf et al., 2004).

Synthesis of Supramolecular Structures

The compound has been utilized in the synthesis of supramolecular structures. A study reported the phase separation and self-assembly of N1,N3,N5-tris[2-(diethylamino)-ethyl]-1,3,5-benzenetricarboxamide into well-defined supramolecular fiber-like structures in the form of microtubes upon heating from aqueous solutions (Frank et al., 2020).

Epoxy Resin Polymerization

The compound has been involved in the synthesis of novel bis esters and polyamides for use as epoxy curing agents. These polyamides have been characterized for their potential in polymerizing epoxy resins, which are essential for coating applications and fabricating fiber-reinforced composites (Baraiya et al., 1997).